Cas no 158664-19-8 (Dioncophylline A; Atropisomer, 5'-O-de-Me, 8-O-Me)

• Product Name: Dioncophylline A; Atropisomer, 5'-O-de-Me, 8-O-Me
• CAS No: 158664-19-8
• MF: C₂₄H₂₇NO₃
• MW: 377.476086854935
• CID: 6751010
• Update Time: 2024-03-03

Dioncophylline A; Atropisomer, 5'-O-de-Me, 8-O-Me Chemical and Physical Properties

Names and Identifiers

• 5'-O-Demethyl-8-O-methyl-7-epi-dioncophylline A
• Dioncophylline A; Atropisomer, 5'-O-de-Me, 8-O-Me

• Inchi： 1S/C24H27NO3/c1-13-11-20(27-4)23-17(7-6-8-19(23)26)21(13)18-10-9-16-12-14(2)25-15(3)22(16)24(18)28-5/h6-11,14-15,25-26H,12H2,1-5H3
• InChI Key： RUIMCCISFFPHCE-UHFFFAOYSA-N
• SMILES： COC1C2C(=CC=CC=2O)C(C2C(OC)=C3C(CC(NC3C)C)=CC=2)=C(C)C=1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• XLogP3: 3.151

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives Naphthylisoquinolines